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Technical Support Center: 1,3-Diaminopropane
Dihydroiodide (DADI) Film Treatment
This technical support center provides troubleshooting guides and frequently asked questions

for researchers, scientists, and drug development professionals working with 1,3-
Diaminopropane dihydroiodide (also known as PDADI) treated films, particularly in the

context of perovskite solar cells.

Frequently Asked Questions (FAQs)
Q1: What is 1,3-Diaminopropane dihydroiodide and what is its primary application in thin-film

research?

1,3-Diaminopropane dihydroiodide (C₃H₁₂I₂N₂) is an organic ammonium salt used primarily

as a surface passivation agent for perovskite films in solar cells.[1][2] Its main function is to

reduce defect density at the interface between the perovskite layer and the electron

transporting layer (ETL), which helps to improve charge carrier transport and reduce non-

radiative recombination.[1][2] This leads to significant enhancements in power conversion

efficiency (PCE) and stability of the solar cells.[2][3]

Q2: How does 1,3-Diaminopropane dihydroiodide passivate defects?
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The effectiveness of 1,3-Diaminopropane dihydroiodide as a passivation agent is due to its

molecular structure. It has two primary amine groups (-NH₂) that can interact with the

perovskite surface to passivate defects.[1] Simultaneously, the iodide ions (I⁻) from the

dihydroiodide salt can fill iodine vacancies, which are common defects in perovskite films.[1]

This dual-action passivation improves both the electronic properties and the stability of the

perovskite layer.[3][4]

Q3: What are the reported benefits of using 1,3-Diaminopropane dihydroiodide in perovskite

solar cells?

Research has shown several key benefits of treating perovskite films with 1,3-
Diaminopropane dihydroiodide:

Increased Power Conversion Efficiency (PCE): Studies have reported impressive PCEs of

over 25% in laboratory settings for DADI-modified p-i-n perovskite solar cells.[2]

Improved Open-Circuit Voltage (Voc): The passivation of defects leads to a reduction in non-

radiative recombination, resulting in a higher open-circuit voltage.[2][5]

Enhanced Stability: DADI-treated solar cells have shown improved storage stability, retaining

a high percentage of their initial PCE over long periods.[2]

Reduced Defect Density: It effectively passivates defects on the perovskite surface without

creating a new perovskite layer.[1][2]

Q4: How is the 1,3-Diaminopropane dihydroiodide solution typically prepared for film

treatment?

The most common method for synthesizing 1,3-Diaminopropane dihydroiodide is through a

direct acid-base neutralization reaction between 1,3-Diaminopropane and hydroiodic acid (HI).

[1] A precise 1:2 molar ratio of 1,3-Diaminopropane to hydroiodic acid is required for the

complete formation of the dihydroiodide salt.[1] For application, it is often dissolved in a solvent

like isopropanol at a specific concentration (e.g., 0.75 mM).[6]

Troubleshooting Guides
Issue 1: Low Power Conversion Efficiency (PCE) after DADI treatment.
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Possible Cause Troubleshooting Step

Suboptimal Annealing Temperature

The annealing temperature is a critical

parameter that influences the crystallization of

the perovskite film and the effectiveness of the

DADI passivation.[7] Improper annealing can

lead to poor film quality and device

performance.[8] Systematically vary the

annealing temperature (e.g., in 10-20°C

increments around a baseline of 100-150°C) to

find the optimal condition for your specific

perovskite composition and DADI treatment.

Incorrect DADI Solution Concentration

The concentration of the DADI solution can

impact the extent of surface passivation. Too

low a concentration may not be sufficient to

passivate all defects, while too high a

concentration could potentially introduce other

issues. Prepare a series of DADI solutions with

varying concentrations to find the optimal one

for your system.[6]

Incomplete Defect Passivation

Even with DADI treatment, there might be

residual defects affecting the PCE. Consider

combining the DADI treatment with other

passivation strategies or optimizing the

deposition of the perovskite layer itself to reduce

the initial defect density.

Issue 2: Poor film morphology (e.g., pinholes, low crystallinity) after DADI treatment and

annealing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2021.732886/full
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Pinhole_Formation_in_SnBr_Based_Perovskite_Films.pdf
https://arxiv.org/pdf/2411.18756
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Step

Inappropriate Annealing Temperature or Time

The annealing process significantly affects the

morphology and crystallinity of the perovskite

film.[7][9] A temperature that is too low may not

provide enough energy for proper crystal

growth, while a temperature that is too high or

an annealing time that is too long can lead to

decomposition of the perovskite material.[7][9] A

systematic optimization of both annealing

temperature and time is recommended.[8]

Solvent-Related Issues

The solvent used for the DADI solution and the

anti-solvent used in perovskite deposition can

influence the final film quality. Ensure the

solvents are of high purity and are compatible

with the underlying layers. Solvent vapor

annealing is another technique that can be

explored to improve film morphology, though it

can also alter the film's stoichiometry.[10]

Substrate Contamination

Any contamination on the substrate can lead to

the formation of pinholes and other defects in

the film.[11] Ensure a rigorous cleaning

procedure for your substrates before depositing

any layers.

Issue 3: Device instability and rapid degradation after DADI treatment.

Troubleshooting & Optimization
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Possible Cause Troubleshooting Step

Thermal Decomposition during Annealing

While annealing is necessary, excessive heat

can cause the perovskite film to decompose,

which will negatively impact the long-term

stability of the device.[7] High-temperature rapid

annealing has been explored as a method to

achieve good crystallinity while minimizing

decomposition.[9]

Environmental Factors

Perovskite films are sensitive to moisture and

oxygen.[8] Ensure that all processing steps,

including the DADI treatment and annealing, are

carried out in a controlled inert environment,

such as a nitrogen-filled glovebox.[8]

Incomplete Passivation

While DADI is an effective passivator,

incomplete coverage or reaction can leave

defect sites that act as initiation points for

degradation. Optimizing the DADI concentration

and application method is crucial for ensuring

uniform and complete passivation.

Data Presentation
Table 1: Reported Performance Enhancements with 1,3-Diaminopropane Dihydroiodide
(DADI) Treatment

Performance Metric Control Device
DADI-Treated
Device

Reference

Power Conversion

Efficiency (PCE)
23.26% 25.29% [5]

Open-Circuit Voltage

(Voc)
1.06 V 1.15 V [5][12]

Fill Factor (FF) 63.4%
>75% (with post-

annealing)
[5][6]
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Table 2: Expected Effects of Varying Annealing Temperature on Perovskite Film Properties

Property
Low Annealing
Temperature

Optimal Annealing
Temperature

High Annealing
Temperature

Crystallinity
Low, small grain

size[13]

High, large grain

size[13][14]

Can lead to

decomposition[7]

Defect Density High Low
Increases due to

decomposition[7]

Optical Absorption Lower Higher
May decrease due to

phase changes[7]

Carrier Lifetime Shorter Longer[13] Shorter

Film Morphology

May have residual

solvent, poor grain

formation

Uniform, dense film

with well-defined

grains[14]

Risk of pinhole

formation and

degradation

Experimental Protocols
Protocol 1: Surface Treatment of Perovskite Films with 1,3-Diaminopropane Dihydroiodide
(DADI)

Prepare the DADI Solution:

Dissolve 1,3-Diaminopropane dihydroiodide in a suitable solvent, such as isopropanol,

to the desired concentration (e.g., 0.75 mM).[6]

Ensure the solution is well-mixed and fully dissolved.

Perovskite Film Deposition:

Deposit the perovskite precursor solution onto the substrate using a standard method like

spin-coating.

Follow your established protocol for anti-solvent dripping and initial drying.
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DADI Treatment:

After the perovskite film is formed, spin-coat the DADI solution on top of the perovskite

layer.[6]

Deposition of Subsequent Layers:

Proceed with the deposition of the electron-transport layer (e.g., C60) and any other

subsequent layers as required by your device architecture.[5][6]

Post-Treatment Annealing:

Transfer the complete film stack to a hotplate inside an inert environment.

Anneal the film at a predetermined temperature and time (e.g., 150°C for 1 minute).[6]

This step is crucial for improving the compositional homogeneity at the interfaces.[12]

Allow the film to cool down to room temperature before proceeding with the deposition of

the top electrode.
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Caption: Experimental workflow for the fabrication of DADI-treated perovskite solar cells.
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Caption: Logical relationship between annealing temperature and its effects on film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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